molecular formula C8H7N5O3 B8415731 2-(3-Carbamoyl-1H-pyrazolo[3,4-c]pyridazin-1-yl)acetic acid

2-(3-Carbamoyl-1H-pyrazolo[3,4-c]pyridazin-1-yl)acetic acid

Cat. No.: B8415731
M. Wt: 221.17 g/mol
InChI Key: OPNPZDGTJYDKQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3-Carbamoyl-1H-pyrazolo[3,4-c]pyridazin-1-yl)acetic acid is a useful research compound. Its molecular formula is C8H7N5O3 and its molecular weight is 221.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N5O3

Molecular Weight

221.17 g/mol

IUPAC Name

2-(3-carbamoylpyrazolo[3,4-c]pyridazin-1-yl)acetic acid

InChI

InChI=1S/C8H7N5O3/c9-7(16)6-4-1-2-10-11-8(4)13(12-6)3-5(14)15/h1-2H,3H2,(H2,9,16)(H,14,15)

InChI Key

OPNPZDGTJYDKQI-UHFFFAOYSA-N

Canonical SMILES

C1=CN=NC2=C1C(=NN2CC(=O)O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-(3-iodo-1H-pyrazolo[3,4-c]pyridazin-1-yl)acetate (675 mg, 2.12 mmol) in DMF (7.5 mL) and water (1.5 mL) was added Zn(CN)2 (274 mg, 2.33 mmol), Pd2 dba3 (194 mg, 0.21 mmol) and PdCl2(dppf).CH2Cl2 adduct (173 mg, 0.21 mmol). The reaction mixture was stirred at 100° C. for 16 h. The resulting suspension was filtered and the filtrate was evaporated under vacuum. The residue was suspended in CH3CN/MeOH 1:1, the solid was filtered off and the filtrate was purified by preparative HPLC (Macherey Nagel, VP250/40, C18 Nucleosil 100-10, flow: 40 mL/min, eluent: 5-100% CH3CN/H2O/20 min, 100% CH3CN/2 min, CH3CN and H2O containing 0.1% TFA) to give the title compound after lyophilisation. MS (LC/MS): 222.1 [M+H]+; tR (HPLC conditions c): 1.34 min.
Quantity
675 mg
Type
reactant
Reaction Step One
Name
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Zn(CN)2
Quantity
274 mg
Type
catalyst
Reaction Step One
Quantity
194 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Quantity
173 mg
Type
reactant
Reaction Step Two

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